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Compound of Interest

1-(2-
Compound Name:
Methoxybenzyl)cyclopropanamine

Cat. No.: B8675092

Get Quote

\ J

Executive Identity & Registry Data

This compound is a primary amine featuring a cyclopropane ring substituted at the 1-position
with a 2-methoxybenzyl group.[1][2] It is predominantly available and handled as its
hydrochloride salt due to the stability issues associated with free primary amines.

Molecular Identifiers
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Parameter

Data

Chemical Name

1-(2-Methoxybenzyl)cyclopropan-1-amine

Systematic Name

1-[(2-Methoxyphenyl)methyl]cyclopropanamine

CAS Number (HCI Salt)

1298022-51-1

CAS Number (Free Base)

Not widely indexed; refer to HCI salt for

procurement

Molecular Formula

C11H1sNO (Free Base) / C11H16CINO (HCI Salt)

Molecular Weight

177.25 g/mol (Free Base) / 213.70 g/mol (HCI
Salt)

SMILES (Free Base)

COclccececclCCl(N)CC1

SMILES (HCI Salt)

COclccceclCC1(N)CCL.[H]CI

InChlKey (HCI)

RYACEYXIZPNODI-UHFFFAOYSA-N

Structural Analysis & Physicochemical Properties

The molecule combines a rigid, strained cyclopropane ring with a lipophilic benzyl ether. This

unique geometry restricts the conformational freedom of the amine, making it a valuable

"conformationally restricted" bioisostere for ethylamine chains in neurotransmitter analogs.

Key Physicochemical Metrics (Predicted)
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Property Value Implication for Drug Design

Moderate lipophilicity; likely
cLogP ~1.8-2.1 blood-brain barrier (BBB)
permeable.[1][2]

Predominantly protonated at
hysiological pH (7.4), aidin
pKa (Basic Amine) ~9.2 Py J ) p ( ) J
electrostatic binding to

receptors.

Primary amine hydrogens

available for interaction with
H-Bond Donors 2 ) o

Asp/Glu residues in binding

pockets.[1][2]

Methody oxygen and amine

H-Bond Acceptors 2 _
nitrogen.[1][2]

Limited flexibility reduces
Rotatable Bonds 3 entropic penalty upon binding.

[1](2]

Synthetic Methodology: The Kulinkovich-Szymoniak
Cyclopropanation

While classical alkylation methods exist, the most authoritative and efficient route to 1-
substituted cyclopropylamines is the Kulinkovich-Szymoniak reaction.[1][2] This titanium-
mediated transformation converts nitriles directly into primary cyclopropylamines.[1][2]

Reaction Scheme Logic

The synthesis bypasses unstable intermediates by utilizing a titanacyclopropane species
generated in situ.[1][2] This species acts as a 1,2-dicarbanion equivalent, attacking the nitrile
group of 2-methoxybenzyl cyanide.[1][2]

Step-by-Step Protocol
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Precursor: 2-(2-Methoxyphenyl)acetonitrile (2-Methoxybenzyl cyanide).[1][2] Reagents:
Titanium(lV) isopropoxide [Ti(OiPr)4], Ethylmagnesium bromide (EtMgBr), Diethyl ether (Et20).

 Inert Atmosphere Setup: Flame-dry a 250 mL round-bottom flask and equip with a magnetic
stir bar and addition funnel. Flush with dry Argon.[1][2]

e Reagent Preparation: Dissolve 2-(2-methoxyphenyl)acetonitrile (10 mmol) and Ti(OiPr)a (11
mmol) in anhydrous Et20 (50 mL).

e Grignard Addition: Cool the solution to -78°C. Add EtMgBr (22 mmol, 3.0 M in ether)
dropwise over 30 minutes. The solution will turn from yellow to dark brown/black, indicating
the formation of the low-valent titanacyclopropane species.

e Warming & Cyclization: Allow the mixture to warm slowly to room temperature over 2 hours.
Stir for an additional 1 hour.

o Lewis Acid Activation (Optional): For sluggish substrates, adding BFs-OEtz can facilitate ring
closure, though usually not required for benzyl nitriles.

e Quench & Hydrolysis: Cool to 0°C and quench carefully with water (10 mL), followed by 10%
NaOH solution to precipitate titanium salts.

« |solation: Filter the white precipitate through Celite. Extract the filtrate with Et20 (3 x 50 mL).

o Salt Formation: To isolate the stable solid, treat the ethereal amine solution with 2M HCl in
ether. Filter the resulting white precipitate (1-(2-Methoxybenzyl)cyclopropanamine
hydrochloride) and recrystallize from ethanol/ether.[1][2]

Mechanistic Pathway Diagram[1][2][6]

2-Methoxybenzyl . . .
Cyanide Coordination Ligand Exchange
. Titanacyclopropane & Insertion .| Metallacyclic Hydrolysis » | 1-(2-Methoxybenzyl)
Generation Intermediate = Imine ™| cyclopropanamine
Ti(OiPr)4 /
+ EtMgBr
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Figure 1: The Kulinkovich-Szymoniak pathway for converting nitriles to cyclopropylamines via
titanium catalysis.[1][2]

Applications in Drug Discovery

This scaffold is highly relevant in Neuropsychopharmacology.[2] It serves as a structural hybrid
between phenethylamine (the backbone of dopamine/norepinephrine) and tranylcypromine (a
monoamine oxidase inhibitor).[1][2]

Pharmacophore Utility[1][2][8]

» Monoamine Transporter Inhibitors: The cyclopropane ring locks the amine in a specific vector
relative to the aromatic ring, potentially enhancing selectivity for Serotonin (SERT) or
Norepinephrine (NET) transporters.

o Sigma Receptor Ligands: The lipophilic benzyl ether combined with a basic amine is a
classic pharmacophore for Sigma-1 receptor affinity, relevant in neuropathic pain and
neuroprotection research.[1][2]

o NMDA Modulation: Similar cyclopropylamine derivatives have shown activity as NMDA
receptor antagonists (glycine site), useful in depression and stroke models.[2]

Structure-Activity Relationship (SAR) Map
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Figure 2: Pharmacophore dissection highlighting interaction points with biological targets.[1]
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Safety & Handling

e Hazard Classification: GHS07 (Warning).[1][2][3]

o Risks: Causes skin irritation (H315), serious eye irritation (H319), and may cause respiratory
irritation (H335).

o Storage: The HCI salt is hygroscopic.[1][2] Store at 2-8°C under inert gas (Argon/Nitrogen) to
prevent degradation.

o Disposal: As a nitrogen-containing organic compound, it must be disposed of via high-
temperature incineration.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

o 1. 2-Methoxybenzylamine | CBH11NO | CID 81292 - PubChem [pubchem.ncbi.nim.nih.gov]
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o 2. 2-Methoxybenzylamine | CBH11NO | CID 81292 - PubChem [pubchem.ncbi.nim.nih.gov]

e 3. 1-(2-Methoxybenzyl)cyclopropan-1-amine hydrochloride AldrichCPR | Sigma-Aldrich
[sigmaaldrich.com]

e To cite this document: BenchChem. [Comprehensive Technical Profile: 1-(2-
Methoxybenzyl)cyclopropanamine[1][2]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8675092/docs#comprehensive-technical-profile-1-2-
methoxybenzyl-cyclopropanamine-1-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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